Cas no 61599-68-6 (Benzene, 1,3,5-trinitro-2-[(1E)-2-phenylethenyl]-)

• Product Name: Benzene, 1,3,5-trinitro-2-[(1E)-2-phenylethenyl]-
• CAS No: 61599-68-6
• MF: C₁₄H₉N₃O₆
• MW: 315.237763166428
• CID: 473348
• Update Time: 2024-01-30

Benzene, 1,3,5-trinitro-2-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trinitro-2-[(1E)-2-phenylethenyl]-

• Inchi： 1S/C14H9N3O6/c18-15(19)11-8-13(16(20)21)12(14(9-11)17(22)23)7-6-10-4-2-1-3-5-10/h1-9H/b7-6+
• InChI Key： JHMMNVQXKFUCCZ-VOTSOKGWSA-N
• SMILES： C1([N+]([O-])=O)=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 315.04917
• Monoisotopic Mass: 315.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 443.6±45.0 °C(Predicted)
• PSA: 129.42